Cas no 2891517-49-8 (2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4,5,6-d3)
2891517-49-8 structure
Product Name:2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4,5,6-d3
CAS No:2891517-49-8
MF:C6H4ClN3
MW:156.587544441223
CID:6827940
PubChem ID:172403640
Update Time:2025-02-15
2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4,5,6-d3 Chemical and Physical Properties
Names and Identifiers
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- 2891517-49-8
- 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4,5,6-d3
- CS-26226
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- Inchi: 1S/C6H4ClN3/c7-6-9-3-4-1-2-8-5(4)10-6/h1-3H,(H,8,9,10)/i1D,2D,3D
- InChI Key: HJOQGBBHVRYTDX-CBYSEHNBSA-N
- SMILES: ClC1=NC([2H])=C2C([2H])=C([2H])NC2=N1
Computed Properties
- Exact Mass: 156.0282051Da
- Monoisotopic Mass: 156.0282051Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6Ų
2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4,5,6-d3 Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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